Cas no 67451-73-4 (Isoasatone A)

• Product Name: Isoasatone A
• CAS No: 67451-73-4
• Molecular Formula: C₂₄H₃₂O₈
• Molecular Weight: 448.5061
• CID: 2030066
• PubChem ID: 146014680

Isoasatone A Properties

Names and Identifiers

• Isoasatone A
• (1S,2S,7S)-3,3,5,8,10,10-Hexamethoxy-11-[(E)-prop-1-enyl]-7-prop-2-enyltricyclo[6.2.2.02,7]dodeca-5,
• (1S,2S,8R)-3,3,5,8,10,10-hexamethoxy-11-[(E)-prop-1-enyl]-7-prop-2-enyltricyclo[6.2.2.02,7]dodeca-5,
• CS-0101445
• 67451-73-4
• AC-35009
• HY-N6994
• (1S,2S,7S)-3,3,5,8,10,10-Hexamethoxy-11-[(E)-prop-1-enyl]-7-prop-2-enyltricyclo[6.2.2.02,7]dodeca-5,11-diene-4,9-dione
• FS-6903

• InChIKey： JSAXPXNTZVWWDV-PGNHJLLYSA-N
• Inchi： 1S/C24H32O8/c1-9-11-15-13-22(28-4)20(26)23(29-5,30-6)17(15)18-21(22,12-10-2)14-16(27-3)19(25)24(18,31-7)32-8/h9-11,13-14,17-18H,2,12H2,1,3-8H3/b11-9+/t17-,18+,21?,22+/m1/s1
• SMILES： O(C([H])([H])[H])[C@@]12C([H])=C(/C(/[H])=C(\[H])/C([H])([H])[H])[C@@]([H])(C(C1=O)(OC([H])([H])[H])OC([H])([H])[H])[C@]1([H])C(C(C(=C([H])C12C([H])([H])C([H])=C([H])[H])OC([H])([H])[H])=O)(OC([H])([H])[H])OC([H])([H])[H]

Computed Properties

• Exact Mass: 448.209718g/mol
• Surface Charge: 0
• XLogP3: 1.9
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 9
• Monoisotopic Mass: 448.209718g/mol
• Monoisotopic Mass: 448.209718g/mol
• Topological Polar Surface Area: 89.5Ų
• Heavy Atom Count: 32
• Complexity: 892
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 448.5

Experimental Properties

• Color/Form: Cryst.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketals